2-Butanone, 1,3,4-trihydroxy-3-(hydroxymethyl)-
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Overview
Description
Apulose is a carbohydrate.
Scientific Research Applications
Biofuel and Biochemical Production
- 2-Butanone and its derivatives, such as 2-butanol, have potential uses as biofuels and biocommodity chemicals. Research by Ghiaci, Norbeck, and Larsson (2014) demonstrated the use of a TEV-protease based expression system in Saccharomyces cerevisiae for the production of 2-butanol from butanone (Ghiaci, Norbeck, & Larsson, 2014).
Green Chemical Production
- Zhang, Yu, Ji, and Huang (2012) highlighted an alternative green method to produce butanone through the dehydration of bio-based 2,3-butanediol, using HZSM-5 zeolites modified with boric acid (Zhang, Yu, Ji, & Huang, 2012).
Crystal Structure and Chemical Synthesis
- A study by Gümüş et al. (2022) focused on the synthesis and crystal structure analysis of 3-(hydroxymethyl)-3-methyl-2,6-diphenylpiperidin-4-one, a compound derived from 4-hydroxy-3-methyl-2-butanone (Gümüş et al., 2022).
Catalytic and Chemical Transformations
- Matsumura, Kawamori, and Yoshikawa (1991) explored the oxidation of sec-hydroxyl groups of polyols to carbonyl derivatives using methanol yeast, transforming 1,2,4-butanetriol into 1,4-dihydroxy-2-butanone (Matsumura, Kawamori, & Yoshikawa, 1991).
Biotechnological Applications
- Chen et al. (2015) engineered Klebsiella pneumoniae to produce 2-butanone from glucose by extending its native 2,3-butanediol synthesis pathway (Chen et al., 2015).
Supercritical Synthesis and Reactivity Studies
- Chen, Yao, Yin, and Yuan (2022) investigated the noncatalytic synthesis of 4-hydroxy-2-butanone in a supercritical state, focusing on the side reactions involving formaldehyde (Chen, Yao, Yin, & Yuan, 2022).
Properties
CAS No. |
92605-75-9 |
---|---|
Molecular Formula |
C5H10O5 |
Molecular Weight |
150.13 g/mol |
IUPAC Name |
1,3,4-trihydroxy-3-(hydroxymethyl)butan-2-one |
InChI |
InChI=1S/C5H10O5/c6-1-4(9)5(10,2-7)3-8/h6-8,10H,1-3H2 |
InChI Key |
KNWXMEXZFWGIPP-UHFFFAOYSA-N |
SMILES |
C(C(=O)C(CO)(CO)O)O |
Canonical SMILES |
C(C(=O)C(CO)(CO)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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